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Compound of Interest

Compound Name: Percoll

Cat. No.: B13388388 Get Quote

Percoll® is a colloidal solution of silica particles coated with polyvinylpyrrolidone (PVP).[1][2][3]

[4] This coating renders the particles non-toxic and suitable for use with biological materials.[2]

[3] Percoll® PLUS is a variation where the silica particles are covalently coated with silane,

which enhances stability.[3][5]

Table 1: Chemical Composition

Component Concentration (in water) Function

Colloidal Silica Particles (15-30

nm)
23% w/w Forms the density gradient

Polyvinylpyrrolidone (PVP) or

Silane
Not specified

Coats silica particles, ensuring

biocompatibility

Physical and Chemical Properties
Percoll® is a colorless to slightly yellow liquid.[4][6] Its key properties are summarized in the

table below.

Table 2: Physicochemical Properties of Percoll® and Percoll® PLUS
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Property Percoll® Percoll® PLUS

Density 1.130 ± 0.005 g/mL[2][3] 1.130 ± 0.005 g/mL[3]

Viscosity Max. 15 cP at 20°C[2][4] Not specified

pH 9.0 ± 0.5 at 20°C[2][4] Not specified

Osmolality Max. 25 mOsm/kg H₂O[2][3][4] Max. 30 mOsm/kg H₂O[3]

Conductivity Max. 100 mS/m[2][3] Not specified

Hazard Identification and Safety Classifications
There is conflicting information regarding the hazard classification of Percoll®. While many

safety data sheets from major suppliers classify Percoll® and Percoll® PLUS as non-

hazardous substances,[7][8] at least one supplier considers it a hazardous substance.[9]

According to the non-hazardous classification, Percoll® has no known significant effects or

critical hazards.[7] However, the hazardous classification states that it may be harmful if

swallowed or inhaled and can cause serious damage to health through prolonged exposure.[9]

This classification also warns of potential skin and eye irritation.[9]

Given this discrepancy, it is prudent to handle Percoll® with care, employing standard

laboratory safety practices.

First Aid Measures
In case of exposure, the following first aid measures are recommended.

Table 3: First Aid Procedures
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Exposure Route Recommended Action

Inhalation
Move the victim to fresh air. Get medical

attention if symptoms occur.[7]

Skin Contact

Wash off with soap and plenty of water.[10]

Remove contaminated clothing.[7] Get medical

attention if symptoms occur.[7]

Eye Contact

Immediately flush eyes with plenty of water,

occasionally lifting the upper and lower eyelids.

[7] Remove contact lenses if present and easy

to do.[7]

Ingestion

Wash out mouth with water.[7] Do not induce

vomiting.[7] Get medical attention if symptoms

occur.[7]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Percoll® and ensuring

laboratory safety.

Handling Workflow
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Start

Wear appropriate PPE
(Gloves, Eye Protection)

Handle in a well-ventilated area

Avoid contact with skin, eyes, and clothing

End

Click to download full resolution via product page

Caption: General handling workflow for Percoll®.

Storage Conditions
Percoll® should be stored at 2-8°C.[2] It can be stored for up to two years in an unopened

container.[2] If opened, it should be stored at 2-8°C. Percoll® may also be stored at -20°C, but

this may cause gradient formation upon thawing, requiring mixing before use.[2][3] The plastic

bottles in which Percoll is packaged are not autoclavable.[2]
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Experimental Protocols: Preparation of Isotonic
Percoll® Solution
To maintain physiological conditions for cells, Percoll® must be made isotonic. This is typically

achieved by adding a concentrated salt solution or culture medium.

Preparation Workflow

Start Mix 9 parts (v/v)
Percoll®

Add 1 part (v/v) of:
- 1.5 M NaCl, or

- 10x concentrated culture medium, or
- 2.5 M sucrose

to Adjust to final volume
with sterile water

Verify osmolality
with an osmometer Isotonic Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing an isotonic Percoll® solution.

This procedure will result in a solution with an osmolality of approximately 340 mOsm/kg H₂O.

[2][3][5]

Stability and Reactivity
Percoll® is stable under recommended storage conditions. It can be used within a pH range of

5.5–10.0 without any change in properties.[2][3] Gelling may occur at a pH below 5.5 or in the

presence of divalent cations, especially at elevated temperatures.[2][3] Percoll® can be

autoclaved at 120°C for 30 minutes without salts or sucrose.[2][3] The presence of salts will

cause gelling, and sucrose will cause caramelization during autoclaving.[2]

Toxicological and Ecological Information
Most safety data sheets indicate that toxicological and ecological information is not available or

that Percoll® has no known significant effects.[7][8] One source suggests potential harm from

prolonged inhalation and ingestion.[9] No quantitative toxicity data (e.g., LD50) is provided in

the reviewed documents. There is no information available on the environmental fate and

effects of Percoll®.
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Disposal Considerations
Percoll® waste should be disposed of in accordance with local, state, and federal regulations.

Do not let the product enter drains.[8][10]

Accidental Release Measures
In case of a spill, small quantities can be washed away with water.[5] For larger spills, absorb

with an inert material and dispose of it in a suitable container. Ensure adequate ventilation.

Spill Response Logic
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decision Percoll® Spill Occurs

Small Spill?

Wash with water

Yes

Absorb with inert material

No

Ensure adequate ventilation

Dispose of in a sealed container

Cleanup Complete

Click to download full resolution via product page

Caption: Logical steps for responding to a Percoll® spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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